Cas no 92239-36-6 (1,3,5-Triazin-2-amine, 4-cyclopropyl-6-ethoxy-)

• Product Name: 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-ethoxy-
• CAS No: 92239-36-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 754069
• PubChem ID: 19980863
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine, 4-cyclopropyl-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-ethoxy-
• 4-cyclopropyl-6-ethoxy-1,3,5-triazin-2-amine
• AKOS014775293
• 92239-36-6
• DTXSID90601646
• SCHEMBL9192609

• Inchi： 1S/C8H12N4O/c1-2-13-8-11-6(5-3-4-5)10-7(9)12-8/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key： IJIVBPPMCFCMGB-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.9Ų